Cas no 825599-53-9 (ethyl 2,4-dimethyl-5-(phenylformohydrazido)carbonyl-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 2,4-dimethyl-5-(phenylformohydrazido)carbonyl-1H-pyrrole-3-carboxylate
• CAS No: 825599-53-9
• Molecular Formula: C₁₇H₁₉N₃O₄
• Molecular Weight: 329.350464105606
• CID: 6437294
• PubChem ID: 959527

ethyl 2,4-dimethyl-5-(phenylformohydrazido)carbonyl-1H-pyrrole-3-carboxylate Properties

Names and Identifiers

• ethyl 2,4-dimethyl-5-(phenylformohydrazido)carbonyl-1H-pyrrole-3-carboxylate
• 1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-, 4-ethyl ester, 2-(2-benzoylhydrazide)
• CHEMBL1361525
• SR-01000284211-1
• F1583-0077
• MLS000581913
• HMS2454C14
• ethyl 5-(2-benzoylhydrazinecarbonyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• ethyl 5-(benzamidocarbamoyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate
• SMR000200521
• SR-01000284211
• AKOS008538327
• ethyl 5-[(2-benzoylhydrazino)carbonyl]-2,4-dimethyl-1H-pyrrole-3-carboxylate
• 825599-53-9
• ETHYL 2,4-DIMETHYL-5-[(PHENYLFORMOHYDRAZIDO)CARBONYL]-1H-PYRROLE-3-CARBOXYLATE

• InChIKey： PGMHOFOLIPZBAO-UHFFFAOYSA-N
• Inchi： 1S/C17H19N3O4/c1-4-24-17(23)13-10(2)14(18-11(13)3)16(22)20-19-15(21)12-8-6-5-7-9-12/h5-9,18H,4H2,1-3H3,(H,19,21)(H,20,22)
• SMILES： O(CC)C(C1=C(C)NC(C(NNC(C2C=CC=CC=2)=O)=O)=C1C)=O

Computed Properties

• Exact Mass: 329.13755610g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 329.13755610g/mol
• Heavy Atom Count: 24
• Complexity: 477
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Boiling Point: 640.2±55.0 °C(Predicted)
• pka: 10.85±0.23(Predicted)
• Density: 1.250±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives